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Compound of Interest

Compound Name: Cobalt(ii)iodide

Cat. No.: B8815870

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
cobalt(ll) iodide in various organic solvents. This document is intended to be a valuable
resource for researchers, scientists, and professionals in drug development who utilize cobalt
compounds in their work.

Introduction

Cobalt(ll) iodide (Colz2), an inorganic compound, sees application as a catalyst in organic
synthesis and as a moisture indicator.[1] Its solubility in non-aqueous media is a critical
parameter for its use in various chemical reactions and analytical methods. This guide
summarizes the available solubility data, provides a detailed experimental protocol for its
determination, and outlines the logical workflow of such experiments.

Solubility Data

Quantitative solubility data for cobalt(ll) iodide in a broad range of organic solvents is not
extensively documented in publicly available literature. The information that is available is
primarily qualitative. The following table summarizes the existing qualitative solubility
information for anhydrous and hexahydrated cobalt(ll) iodide.
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Cobalt(ll) lodide

Solvent Formula . Solubility

Acetone C3HeO Anhydrous Slightly Soluble[2][3]
Ethanol C2HsOH Hexahydrate Soluble[4]

Alcohols ROH Anhydrous Soluble[5]

It is important to note that the term "soluble" is a qualitative description and does not provide
specific concentration limits. For precise applications, experimental determination of solubility is
highly recommended.

Experimental Protocol: Determination of Cobalt(ll)
lodide Solubility by the Gravimetric Method

The following protocol details a reliable method for quantitatively determining the solubility of
cobalt(ll) iodide in a specific organic solvent at a given temperature. This method is based on
the principle of gravimetric analysis.[6][7][8][9]

3.1 Materials and Apparatus

o Anhydrous Cobalt(ll) lodide (Colz2)

e Selected Organic Solvent (e.g., anhydrous ethanol, acetone)
¢ Analytical balance (x 0.0001 g)

o Temperature-controlled shaker or water bath

o Conical flasks with stoppers

« Filter funnel and appropriate filter paper (or syringe filters)

e Pre-weighed evaporating dishes

e Drying oven
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e Desiccator

e Pipettes and volumetric flasks

3.2 Procedure

e Solvent Preparation: Ensure the selected organic solvent is of high purity and anhydrous, as
the hygroscopic nature of cobalt(ll) iodide can affect solubility.[5]

o Preparation of a Saturated Solution:

o Add an excess amount of anhydrous cobalt(ll) iodide to a known volume of the organic
solvent in a conical flask. The presence of undissolved solid is essential to ensure
saturation.

o Seal the flask to prevent solvent evaporation.

o Place the flask in a temperature-controlled shaker or water bath set to the desired
temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous
agitation to ensure equilibrium is reached.

o Sample Withdrawal and Filtration:

o Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

o Carefully withdraw a known volume (e.g., 10 mL) of the supernatant liquid using a pipette.
It is crucial to avoid transferring any solid particles.

o Filter the withdrawn sample through a syringe filter or filter paper to remove any remaining
microcrystals.

o Gravimetric Analysis:

o Transfer the filtered, saturated solution into a pre-weighed evaporating dish.
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o Carefully evaporate the solvent in a fume hood. Gentle heating may be applied if the
solvent has a high boiling point, but care must be taken to avoid decomposition of the
cobalt(ll) iodide.

o Once the solvent has evaporated, place the evaporating dish in a drying oven at a suitable
temperature (e.g., 100-120 °C) to remove any residual solvent.

o Cool the dish in a desiccator to room temperature and weigh it on the analytical balance.

o Repeat the drying and weighing process until a constant mass is obtained.

o Calculation of Solubility:

o Calculate the mass of the dissolved cobalt(ll) iodide by subtracting the initial mass of the
empty evaporating dish from the final constant mass.

o The solubility can then be expressed in various units, such as grams per 100 mL of
solvent ( g/100 mL) or moles per liter (mol/L).

3.3 Safety Precautions

o Cobalt(ll) iodide is harmful if swallowed or inhaled and can cause skin and eye irritation.[2]
Always handle it in a well-ventilated area, preferably a fume hood, and wear appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

e The organic solvents used are often flammable. Avoid open flames and sources of ignition.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in the experimental determination of
cobalt(ll) iodide solubility.
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Caption: Logical workflow for determining the solubility of cobalt(Il) iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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